Cas no 69038-78-4 (2-Propenoic acid,3-phenyl-, octyl ester)

• Product Name: 2-Propenoic acid,3-phenyl-, octyl ester
• CAS No: 69038-78-4
• MF: C₁₇H₂₄O₂
• MW: 260.371265411377
• CID: 511784
• PubChem ID: 5273468
• Update Time: 2025-04-19

2-Propenoic acid,3-phenyl-, octyl ester Chemical and Physical Properties

Names and Identifiers

• 2-Propenoic acid,3-phenyl-, octyl ester
• OCTYL CINNAMATE
• 3-Phenylpropenoic acid octyl ester
• cinnamic acid octyl ester
• n-octyl cinnamate
• trans-cinnamicacidoctylester
• SCHEMBL157362
• NS00062514
• CHEMBL1911017
• octyl (E)-3-phenylprop-2-enoate
• 69038-78-4
• EINECS 273-842-1
• trans-cinnamic acid octyl ester
• 3-Phenyl-acrylic acid, octyl ester

• Inchi： 1S/C17H24O2/c1-2-3-4-5-6-10-15-19-17(18)14-13-16-11-8-7-9-12-16/h7-9,11-14H,2-6,10,15H2,1H3/b14-13+
• InChI Key： VIKVSUVYUVJHOA-BUHFOSPRSA-N
• SMILES： O(C(/C=C/C1C=CC=CC=1)=O)CCCCCCCC

Computed Properties

• Exact Mass: 260.17800
• Monoisotopic Mass: 260.17763
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 10
• Complexity: 252
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6
• Topological Polar Surface Area: 26.3

Experimental Properties

• Density: 0.979
• Boiling Point: 365.2°C at 760 mmHg
• Flash Point: 194.3°C
• Refractive Index: 1.52
• PSA: 26.30000
• LogP: 4.60350